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Compound of Interest

Compound Name: Isobutyryl bromide

Cat. No.: B1582170

An In-depth Technical Guide to Isobutyryl
Bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on isobutyryl bromide, a key
reagent in organic synthesis. It covers its chemical properties, synthesis, applications, and
detailed experimental protocols, with a focus on data relevant to research and development.

Core Chemical Information

Isobutyryl bromide, also known as 2-methylpropanoyl bromide, is a reactive acyl bromide
widely used as an acylating agent in the synthesis of various organic compounds, including
pharmaceuticals and other fine chemicals.

Chemical and Physical Properties

The fundamental properties of isobutyryl bromide are summarized in the table below for easy
reference.
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Property Value Reference
CAS Number 2736-37-0 [1]
Molecular Formula CsH7BrO [1]
Molecular Weight 151.002 g/mol

Appearance Flammable liquid and vapor [1]

Boiling Point 117°C

Density 1.41 g/cm3

Flash Point 48°C

2-methylpropanoy! bromide,
Synonyms o . [1]
Isobutyric acid bromide

Synthesis of Isobutyryl Bromide

The synthesis of isobutyryl bromide typically involves the bromination of isobutyric acid. A
common method is the reaction of isobutyric acid with a brominating agent such as phosphorus
tribromide (PBrs).
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A logical workflow for the synthesis of isobutyryl bromide.

Key Chemical Reactions and Applications

Isobutyryl bromide is a versatile reagent primarily used for introducing the isobutyryl group
into molecules. Its high reactivity makes it suitable for various transformations, most notably
Friedel-Crafts acylation and esterification.

Friedel-Crafts Acylation

Friedel-Crafts acylation is a fundamental reaction in organic chemistry for the formation of
carbon-carbon bonds.[2][3] Isobutyryl bromide reacts with aromatic compounds in the
presence of a Lewis acid catalyst, such as aluminum chloride (AICI3), to form aryl ketones.[2][3]
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Reaction workflow for the Friedel-Crafts acylation of benzene.

Esterification

Isobutyryl bromide readily reacts with alcohols to form isobutyrate esters. This reaction is
often carried out in the presence of a non-nucleophilic base, such as pyridine or triethylamine,

to neutralize the hydrogen bromide byproduct.
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General workflow for the esterification of an alcohol.

Experimental Protocols

The following are representative experimental protocols for reactions involving isobutyryl
bromide. Note: These are general procedures and may require optimization for specific
substrates and scales. Always conduct a thorough risk assessment before starting any

chemical reaction.

Protocol for Friedel-Crafts Acylation of an Aromatic
Compound

o Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet (to vent HCI and
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HBr), add the anhydrous aromatic compound and a suitable inert solvent (e.g.,
dichloromethane or carbon disulfide).

o Catalyst Addition: Cool the flask in an ice bath and slowly add anhydrous aluminum chloride
(AICI3) in portions with stirring.

o Acylating Agent Addition: Add a solution of isobutyryl bromide in the same solvent to the
dropping funnel and add it dropwise to the reaction mixture over a period of 30-60 minutes,
maintaining the temperature below 10°C.

o Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at
room temperature for 1-3 hours, or until the reaction is complete (monitored by TLC or GC).

o Work-up: Carefully pour the reaction mixture into a beaker containing crushed ice and
concentrated hydrochloric acid.

o Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and
extract the aqueous layer with the solvent.

e Washing: Combine the organic layers and wash sequentially with dilute HCI, water, saturated
sodium bicarbonate solution, and brine.

e Drying and Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and
remove the solvent under reduced pressure. The crude product can be purified by distillation
or column chromatography.

Protocol for Esterification of an Alcohol

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping
funnel, dissolve the alcohol in a suitable aprotic solvent (e.g., dichloromethane, diethyl ether)
and add a stoichiometric amount of a non-nucleophilic base (e.qg., pyridine or triethylamine).

o Acylating Agent Addition: Cool the mixture in an ice bath and add isobutyryl bromide
dropwise via the dropping funnel.

o Reaction: Allow the reaction to warm to room temperature and stir for 1-4 hours, or until
completion as monitored by TLC.
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o Work-up: Quench the reaction by adding water.
o Extraction: Transfer the mixture to a separatory funnel and extract with an organic solvent.

o Washing: Wash the organic layer sequentially with dilute HCI (to remove the base), saturated
sodium bicarbonate solution, and brine.

e Drying and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure to yield the crude ester, which can be further purified by
distillation or chromatography.

Safety and Handling

Isobutyryl bromide is a hazardous chemical and must be handled with appropriate safety
precautions.[1]

Hazard Summary

Hazard Class Description

Flammability Flammable liquid and vapor (Category 3)[1]

May be corrosive to metals (Category 1).
Corrosivity Causes severe skin burns and eye damage
(Sub-category 1B).[1]

Eye Damage Causes serious eye damage (Category 1)[1]

Reactivity Reacts violently with water.

Handling and Personal Protective Equipment (PPE)

e Engineering Controls: Handle in a well-ventilated place, preferably in a chemical fume hood.
[1] Use explosion-proof equipment and non-sparking tools.[1]

e Personal Protective Equipment:

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.
[4]
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o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and impervious
clothing.[4]

o Respiratory Protection: If exposure limits are exceeded, use a full-face respirator with an
appropriate cartridge.[4]

First Aid Measures

Exposure Route First Aid Measures

Move the person into fresh air. If not breathing,

Inhalation ) o o o
give artificial respiration. Consult a physician.[4]
Take off immediately all contaminated clothing.
Skin Contact Rinse skin with soap and plenty of water.

Consult a physician.[1]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing. Immediately consult a

physician.[4]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[4]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

» Unsuitable Extinguishing Media: Do not use water, as it reacts violently with isobutyryl
bromide.

o Specific Hazards: Vapors may form explosive mixtures with air. Emits toxic fumes (hydrogen
bromide) under fire conditions.

» Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[1]
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Storage

Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[5]
Keep the container tightly closed and store in a corrosion-resistant container.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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